Cas no 2228694-32-2 (O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine)
O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine
- O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine
- EN300-1917348
- 2228694-32-2
-
- Inchi: 1S/C9H13BrN2O2/c1-6(5-14-11)8-3-7(10)4-12-9(8)13-2/h3-4,6H,5,11H2,1-2H3
- InChI Key: FEVJZRCUGBKMRP-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C(C)CON)OC
Computed Properties
- Exact Mass: 260.01604g/mol
- Monoisotopic Mass: 260.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.4Ų
O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917348-1g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-5g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 5g |
$4475.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-10g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 10g |
$6635.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-0.05g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-0.1g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-0.25g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-0.5g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-1.0g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1917348-2.5g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1917348-5.0g |
O-[2-(5-bromo-2-methoxypyridin-3-yl)propyl]hydroxylamine |
2228694-32-2 | 5g |
$4475.0 | 2023-05-23 |
O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine
Professional Introduction to O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine (CAS No. 2228694-32-2)
O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine, with the CAS number 2228694-32-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.
The molecular structure of O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine features a pyridine core substituted with a bromine atom at the 5-position and a methoxy group at the 2-position. This specific arrangement enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The propylhydroxylamine moiety introduces a hydroxylamine functional group, which is known for its role in various biochemical pathways and its potential as a pharmacophore.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of both bromine and methoxy groups in O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine makes it a versatile scaffold for further chemical modifications, enabling the development of novel analogs with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural features to design molecules that can interact with specific targets in biological systems. For instance, the pyridine ring can serve as a hydrogen bond acceptor, while the hydroxylamine group can participate in hydrogen bonding or form coordination complexes with metal ions. These interactions are crucial for modulating biological processes and have been exploited in the development of small-molecule drugs.
Recent studies have highlighted the importance of O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop therapies that can restore normal cellular function. The bromine substituent in this compound can be used to facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures.
The methoxy group at the 2-position of the pyridine ring also contributes to the compound's reactivity and functionality. Methoxy groups are commonly found in biologically active molecules and can influence both the physical properties and biological activity of a compound. In the context of drug development, methoxy groups can enhance solubility, improve metabolic stability, or participate in specific interactions with biological targets.
Another area where O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine has shown promise is in the field of materials science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which has led to their use in various catalytic applications. The hydroxylamine group can act as a ligand, facilitating metal-catalyzed reactions such as cross-coupling reactions, hydrogenation, and oxidation processes.
The synthesis of O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine involves several key steps that highlight its complexity and versatility. The bromination of 2-methoxypyridine at the 5-position is a critical step that introduces the necessary reactivity for subsequent modifications. This step is typically carried out using brominating agents such as N-bromosuccinimide (NBS), which provides good regioselectivity and yield.
Following bromination, the introduction of the propylhydroxylamine group is achieved through nucleophilic substitution reactions. This step requires careful control of reaction conditions to ensure high selectivity and minimize side reactions. The use of polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is often employed to facilitate these reactions.
The final product, O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine, can be further functionalized to explore its full potential in drug discovery and materials science. For example, it can be used as a building block for more complex molecules through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.
In conclusion, O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxymine (CAS No. 2228694-32_2) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.
2228694-32-2 (O-2-(5-bromo-2-methoxypyridin-3-yl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)